Cas no 786647-50-5 (2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate)
2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate is a synthetic indole derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a tert-butyl ester group and an ethoxycarbonylmethyl substituent at the 3-position of the indole core, offering versatility as an intermediate in the preparation of more complex molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic procedures, while the ethoxycarbonylmethyl moiety provides a reactive handle for further functionalization. This compound may be of interest in medicinal chemistry for the development of indole-based scaffolds. Its well-defined reactivity profile makes it suitable for controlled modifications under standard laboratory conditions.
786647-50-5 structure
Product Name:2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
CAS No:786647-50-5
MF:C17H21NO4
MW:303.35294508934
CID:1796250
PubChem ID:42601249
Update Time:2025-06-07
2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
- tert-butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
- tert-butyl 3-(2-ethoxy-2-oxoethyl)indole-1-carboxylate
- Ethyl N-Boc-(indol-3-yl)acetate
- MLS002206533
- CHEMBL1369150
- SMR001295349
- ABWFGJWIRFPJSB-UHFFFAOYSA-N
- HMS3348K15
- tert-butyl3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
- 786647-50-5
- HMS2212P14
- Ethyl N-Boc-(indol-3-yl)acetate/tert-butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
- SCHEMBL5740608
- DTXSID40654849
-
- MDL: MFCD22377959
- Inchi: 1S/C17H21NO4/c1-5-21-15(19)10-12-11-18(16(20)22-17(2,3)4)14-9-7-6-8-13(12)14/h6-9,11H,5,10H2,1-4H3
- InChI Key: ABWFGJWIRFPJSB-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(CC(=O)OCC)C2C=CC=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 303.14705815g/mol
- Monoisotopic Mass: 303.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57.5Ų
2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM263107-1g |
tert-Butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate |
786647-50-5 | 95% | 1g |
$826 | 2021-08-18 | |
| Chemenu | CM263107-1g |
tert-Butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate |
786647-50-5 | 95% | 1g |
$874 | 2024-07-23 |
2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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